Cas no 220924-33-4 (Benzoic acid,3-[(1-methylpropyl)amino]-)

• Product Name: Benzoic acid,3-[(1-methylpropyl)amino]-
• CAS No: 220924-33-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 244072
• Update Time: 2024-01-26

Benzoic acid,3-[(1-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(1-methylpropyl)amino]-
• Benzoic acid, 3-[(1-methylpropyl)amino]- (9CI)

• Inchi： 1S/C11H15NO2/c1-3-8(2)12-10-6-4-5-9(7-10)11(13)14/h4-8,12H,3H2,1-2H3,(H,13,14)
• InChI Key： ZQJYCYIJBCDUFA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(C)CC)=C1

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33